Cas no 1313207-30-5 ((S)-Tert-butyl 2-(5-methyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: (S)-Tert-butyl 2-(5-methyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1313207-30-5
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 2117665
• Update Time: 2023-08-03

(S)-Tert-butyl 2-(5-methyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 2-(5-methyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• ZXVIAKNQRXHPSH-JTQLQIEISA-N
• tert-butyl (2S)-2-(4-methyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• (S)-Tert-butyl 2-(5-methyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H21N3O2/c1-9-8-14-11(15-9)10-6-5-7-16(10)12(17)18-13(2,3)4/h8,10H,5-7H2,1-4H3,(H,14,15)/t10-/m0/s1
• InChI Key： ZXVIAKNQRXHPSH-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C1=NC=C(C)N1)=O

Computed Properties

• Exact Mass: 251.163
• Monoisotopic Mass: 251.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2